Cas no 955372-86-8 (3-Bromo-5-fluoroisonicotinic acid)

3-Bromo-5-fluoroisonicotinic acid structure
955372-86-8 structure
Product Name:3-Bromo-5-fluoroisonicotinic acid
CAS No:955372-86-8
MF:C6H3BrFNO2
MW:219.99592423439
MDL:MFCD13181633
CID:1015832
PubChem ID:50990491
Update Time:2024-10-25

3-Bromo-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-fluoroisonicotinic acid
    • 3-Bromo-5-fluoro-4-pyridinecarboxylic acid
    • 3-Bromo-5-fluoropyridine-4-carboxylic acid
    • MKWGICBLFLGJBI-UHFFFAOYSA-N
    • 3-Bromo-5-fluoro-isonicotinic acid
    • STL557835
    • BBL104022
    • SB18634
    • AB0043261
    • Z1166
    • ST24028449
    • 3-Bromo-5-fluoro-pyridine-4-carboxylic acid
    • Z1741980523
    • 3-Bromo-5-fluoro-4-pyridinecarboxylic acid (ACI)
    • MDL: MFCD13181633
    • Inchi: 1S/C6H3BrFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
    • InChI Key: MKWGICBLFLGJBI-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Br)=CN=CC=1F)O

Computed Properties

  • Exact Mass: 218.93300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Density: 1.903±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (6.4 g/l) (25 º C),
  • PSA: 50.19000
  • LogP: 1.68140

3-Bromo-5-fluoroisonicotinic acid Pricemore >>

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3-Bromo-5-fluoroisonicotinic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 -70 °C; 1 h, -70 °C
1.3 Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Preparation of oxadiazolone derivatives for use as transient receptor potential channel inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ;  rt → -78 °C; 1 h, -78 °C
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Preparation of novel heteroaryl-substituted arylaminopyridine derivatives as MEK inhibitors for treatment of hyperproliferative diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -70 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Preparation of oxadiazoles as transient receptor potential channel inhibitors
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of peptidomimetics as inhibitors of cysteine proteases for treatment of viral infections including COVID-19
, World Intellectual Property Organization, , ,

3-Bromo-5-fluoroisonicotinic acid Raw materials

3-Bromo-5-fluoroisonicotinic acid Preparation Products

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